Cas no 2169851-89-0 ((2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid
• CAS No: 2169851-89-0
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 6289288
• PubChem ID: 89211440
• Update Time: 2025-06-08

(2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid
• 2169851-89-0
• EN300-1455866
• SCHEMBL13964557

• Inchi： 1S/C8H6ClNO2/c9-6-3-4-10-7(5-6)1-2-8(11)12/h1-5H,(H,11,12)/b2-1+
• InChI Key： OAGMLUBISSXHON-OWOJBTEDSA-N
• SMILES： ClC1C=CN=C(/C=C/C(=O)O)C=1

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid

Research Brief on (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid (CAS: 2169851-89-0): Recent Advances and Applications

The compound (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid (CAS: 2169851-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its α,β-unsaturated carbonyl moiety and chloropyridine ring make it a valuable scaffold for designing inhibitors targeting various enzymes, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing potent kinase inhibitors with improved selectivity profiles.

In terms of synthetic methodologies, advancements have been made in optimizing the production of 2169851-89-0. A team at MIT recently reported a green chemistry approach using catalytic asymmetric synthesis, achieving higher yields (82%) and enantiomeric purity (>99% ee) compared to traditional methods. This breakthrough addresses previous challenges in scalability and has important implications for industrial applications.

The compound's mechanism of action has been elucidated through several structural biology studies. X-ray crystallography data reveals that derivatives of (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid can form stable hydrogen bonds with key residues in target proteins, particularly in the ATP-binding sites of protein kinases. Molecular dynamics simulations further support these findings, showing favorable binding kinetics and residence times.

Current clinical relevance focuses on the compound's potential in treating resistant cancers. Phase I trials of a derivative targeting EGFR-mutated non-small cell lung cancer showed promising results, with 40% of participants exhibiting partial response. However, challenges remain in optimizing pharmacokinetic properties, as the carboxylic acid group contributes to rapid clearance in vivo.

Future research directions include exploring prodrug strategies to improve bioavailability and investigating combination therapies. The compound's ability to modulate multiple signaling pathways simultaneously makes it particularly attractive for polypharmacology approaches. Additionally, computational studies predict potential applications in neurodegenerative diseases through modulation of neuroinflammatory pathways.

In conclusion, (2E)-3-(4-chloropyridin-2-yl)prop-2-enoic acid represents a promising chemical scaffold with diverse therapeutic potential. Continued research into its structure-activity relationships and targeted delivery systems will likely yield important breakthroughs in the coming years. The compound's unique combination of synthetic accessibility and biological activity positions it as a valuable tool for both academic research and pharmaceutical development.